Cas no 198694-74-5 (H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2)

The peptide H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2 is a synthetic oligopeptide composed of 11 amino acids, featuring a C-terminal amidation. Its sequence includes multiple basic residues (lysine and arginine), which may enhance solubility and potential interactions with negatively charged biomolecules. The presence of tryptophan and phenylalanine contributes to UV absorbance, facilitating analytical detection. This peptide is suitable for research applications, including biochemical studies, receptor binding assays, and structure-activity investigations. The amidation at the C-terminus improves stability against carboxypeptidase degradation, making it useful for in vitro and ex vivo experiments. Its defined sequence allows for precise reproducibility in scientific studies.

H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2 structure

198694-74-5 structure

Product Name:H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2

CAS No:198694-74-5

MF:C₆₈H₁₁₃N₂₃O₁₂

MW:1444.77173304558

CID:825158

Update Time:2025-06-28

H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2 Chemical and Physical Properties

Names and Identifiers

- H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2
- MLCK inhibitor peptide
- LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2
- MLCK Inhibitor peptide 342-352
- MYOSIN LIGHT CHAIN KINASE INHIBITOR
- MYOSIN LIGHT CHAIN KINASE (342-352) AMIDE
- Inchi： 1S/C68H113N23O12/c1-6-39(4)55(66(103)82-40(5)57(94)90-54(38(2)3)56(74)93)91-65(102)50(34-41-20-8-7-9-21-41)87-64(101)52(36-53(73)92)89-61(98)47(26-14-17-31-71)84-59(96)46(25-13-16-30-70)86-63(100)51(35-42-37-81-45-24-11-10-22-43(42)45)88-62(99)49(28-19-33-80-68(77)78)85-60(97)48(27-18-32-79-67(75)76)83-58(95)44(72)23-12-15-29-69/h7-11,20-22,24,37-40,44,46-52,54-55,81H,6,12-19,23,25-36,69-72H2,1-5H3,(H2,73,92)(H2,74,93)(H,82,103)(H,83,95)(H,84,96)(H,85,97)(H,86,100)(H,87,101)(H,88,99)(H,89,98)(H,90,94)(H,91,102)(H4,75,76,79)(H4,77,78,80)/t39-,40-,44-,46-,47-,48-,49-,50-,51-,52-,54-,55-/m0/s1
- InChI Key： LDIFTFCANVUAPM-QOFFQMATSA-N
- SMILES： C12C=CC=CC=1NC=C2C[C@@H](C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@H](C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](C)C(=O)N[C@H](C(=O)N)C(C)C)CC1C=CC=CC=1)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@@H](N)CCCCN

Computed Properties

Exact Mass: 1443.89000

Experimental Properties

Solubility: H2O: soluble
PSA: 620.85000
LogP: 6.61730

H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2 Security Information

WGK Germany：3

H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci11282-1mg	MLCK inhibitor peptide	198694-74-5	98%	1mg	￥964.00	2023-09-09

H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2 Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

Additional information on H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2

Introduction to the Peptide H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2 (CAS No. 198694-74-5)

The peptide H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2 (CAS No. 198694-74-5) is a synthetic compound that has garnered significant attention in the fields of biochemistry and pharmacology due to its unique structure and potential therapeutic applications. This peptide, composed of 11 amino acids, is known for its specific sequence and the functional groups it carries, which contribute to its biological activity.

The sequence of the peptide is as follows: H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2. Each amino acid in this sequence plays a crucial role in the overall structure and function of the peptide. Lysine (Lys), arginine (Arg), tryptophan (Trp), asparagine (Asn), phenylalanine (Phe), isoleucine (Ile), alanine (Ala), and valine (Val) are all essential amino acids that contribute to the peptide's stability and biological activity.

H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2 has been studied for its potential in various therapeutic applications, including its role in modulating cellular signaling pathways and its anti-inflammatory properties. Recent research has shown that this peptide can interact with specific receptors on cell surfaces, leading to downstream signaling events that can influence cell behavior and function.

In the context of drug development, H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2 has been explored for its potential in treating conditions such as chronic inflammation, neurodegenerative diseases, and certain types of cancer. The ability of this peptide to cross the blood-brain barrier makes it particularly interesting for neurological applications.

One of the key features of H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2 is its high degree of specificity. The unique combination of amino acids in its sequence allows it to bind selectively to specific receptors, reducing the risk of off-target effects that are often associated with less specific compounds. This specificity is crucial for developing safe and effective therapeutic agents.

Recent studies have also focused on the pharmacokinetic properties of H-LYS-ARG-ARG-TRP-LYS-LYS-ASN-PHE-ILE-ALA-VAL-NH2. These studies have shown that the peptide has a favorable absorption profile and can be administered via multiple routes, including oral, intravenous, and intranasal. The stability of the peptide under various conditions is another important factor that has been investigated, with results indicating that it remains stable at physiological pH levels and temperatures.

The potential therapeutic applications of H-LYS-ARG-ARG-Trp-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-KLYS-AASN-PHE-Ile-Ala-val-NH2 are not limited to its direct biological effects. The peptide can also be used as a delivery vehicle for other therapeutic agents, enhancing their efficacy and reducing their side effects. This approach has shown promise in preclinical studies and is currently being explored in clinical trials.

In conclusion, the peptide H-LYS\-ARG\-ARG\-TRP\-KLYS\-KLYS\-KLYS\-KLYS\-KLYS\-KLYS\-KLYS\-KLYS\-KLYS\-KLYS\-KLYS\-KLYSN-PHE-Ile-Ala-val-NH2 (CAS No. 198694\-74\-5) represents a promising compound with a wide range of potential applications in medicine. Its unique structure, high specificity, and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this peptide will emerge, paving the way for innovative treatments in various medical fields.